Cas no 545394-00-1 (1,2-Cyclopropanedimethanamine, N,N'-bis(5,10,15,20-tetraazadocos-1-yl)-, decahydrochloride, (1R,2R)-rel-)

• Product Name: 1,2-Cyclopropanedimethanamine, N,N'-bis(5,10,15,20-tetraazadocos-1-yl)-, decahydrochloride, (1R,2R)-rel-
• CAS No: 545394-00-1
• MF: C₄₁H₁₀₂Cl₁₀N₁₀
• MW: 1089.84558153152
• CID: 2850701
• Update Time: 2023-08-10

1,2-Cyclopropanedimethanamine, N,N'-bis(5,10,15,20-tetraazadocos-1-yl)-, decahydrochloride, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• CGC 11241
• 1,2-Cyclopropanedimethanamine, N,N'-bis(5,10,15,20-tetraazadocos-1-yl)-, decahydrochloride, (1R,2R)-
• 1,2-Cyclopropanedimethanamine, N,N'-bis(5,10,15,20-tetraazadocos-1-yl)-, decahydrochloride, (1R,2R)-rel-

• Inchi： 1S/C41H92N10.10ClH/c1-3-42-21-5-7-23-44-25-9-11-27-46-29-13-15-31-48-33-17-19-35-50-38-40-37-41(40)39-51-36-20-18-34-49-32-16-14-30-47-28-12-10-26-45-24-8-6-22-43-4-2;;;;;;;;;;/h40-51H,3-39H2,1-2H3;10*1H
• InChI Key： QVNAVIQFLWQIFT-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.Cl.Cl.Cl.Cl.Cl.Cl.Cl.N(CCCCNCCCCNCCCCNCCCCNCC)CC1CC1CNCCCCNCCCCNCCCCNCCCCNCC

Computed Properties

• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 61
• Rotatable Bond Count: 46
• Complexity: 592
• Topological Polar Surface Area: 120